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Compound of Interest

Tripropylammonium
Compound Name:
hexafluorophosphate

Cat. No. B12285649

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety, handling, and Material Safety
Data Sheet (MSDS) information for tripropylammonium hexafluorophosphate. The following
sections detail the physical and chemical properties, potential hazards, handling and storage
procedures, and emergency response protocols. This document is intended to equip
researchers, scientists, and drug development professionals with the necessary knowledge to
work safely with this compound.

Chemical and Physical Properties

Tripropylammonium hexafluorophosphate is a salt consisting of a tripropylammonium cation
and a hexafluorophosphate anion. It is typically a white crystalline solid soluble in polar
solvents.[1] While specific quantitative data for tripropylammonium hexafluorophosphate is
not consistently available in the public domain, the following table summarizes known
properties and includes data from closely related alkylammonium hexafluorophosphate salts for
reference.
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Property Value Source/Notes

Molecular Formula CoH22FsNP [1]

Molecular Weight 289.24 g/mol [1]

CAS Number 92416-28-9

Appearance White crystalline solid [1]
Data for

Melting Point > 300 °C /572 °F Tetramethylammonium
hexafluorophosphate

Boiling Point Data not available

Soluble in polar solvents.[1]
Solubility Soluble in DMSO at 200

mg/mL.

Thermal Stability

Stable up to approximately

240°C, above which

decomposition can occur.[1]

Hazard Identification and GHS Classification

A specific Globally Harmonized System (GHS) classification for tripropylammonium

hexafluorophosphate is not readily available. However, based on data for analogous

compounds such as tetrapropylammonium hexafluorophosphate, the following hazards are

anticipated.[2]

Hazard Class Category GHS Hazard Statement
Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye oA H319: Causes serious eye
Irritation irritation
Specific Target Organ Toxicity - )

) ] H335: May cause respiratory
Single Exposure (Respiratory 3 S

irritation

Tract Irritation)
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Primary Routes of Exposure:

Inhalation

Skin contact

Eye contact

Ingestion

Potential Health Effects:

Inhalation: May cause irritation to the respiratory tract.[2]

Skin: May cause skin irritation.[2]

Eyes: May cause serious eye irritation.[2]

Ingestion: The toxicological properties have not been fully investigated, but ingestion may
cause irritation of the digestive tract.[3]

Upon decomposition, which can be initiated by heat or reaction with incompatible materials,
toxic fumes such as hydrogen fluoride may be released.[1]
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Routes of Exposure

Potential Hazards
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Hazard Identification Flowchart

Handling and Storage

Proper handling and storage procedures are critical to minimize risk.

Handling:

Work in a well-ventilated area, preferably in a chemical fume hood.

Avoid generating dust.

Use appropriate personal protective equipment (PPE) as detailed in Section 4.

Wash hands thoroughly after handling.

Avoid contact with skin, eyes, and clothing.
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o Keep away from heat, sparks, and open flames.

Storage:

o Store in a tightly sealed container in a cool, dry, and well-ventilated area.

o Keep away from incompatible materials such as strong oxidizing agents and strong acids.

e The compound is hygroscopic and sensitive to carbon dioxide; store accordingly to minimize
exposure to moisture and air.

Exposure Controls and Personal Protective
Equipment (PPE)

Engineering controls and personal protective equipment are essential to prevent exposure.
Engineering Controls:
e Use in a well-ventilated laboratory, ideally within a certified chemical fume hood.
e Ensure eyewash stations and safety showers are readily accessible.
Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear chemical safety goggles or a face shield.
o Skin Protection:
o Wear chemical-resistant gloves (e.g., nitrile rubber).
o Wear a lab coat or other protective clothing.

o Respiratory Protection: If dust is generated and engineering controls are insufficient, use a
NIOSH-approved particulate respirator.
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Exposure Risk Assessment

Handling Solid Potential for Dust/Aerosol Risk of Splash
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Personal Protective Equipment Selection

First-Aid Measures

In case of exposure, follow these first-aid procedures and seek medical attention.
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Exposure Route

First-Aid Procedure

Inhalation

Move the individual to fresh air. If breathing is
difficult, administer oxygen. If breathing has
stopped, give artificial respiration. Seek

immediate medical attention.[3][4]

Skin Contact

Immediately flush the skin with plenty of water
for at least 15 minutes while removing

contaminated clothing. Wash the affected area
with soap and water. Seek medical attention if

irritation persists.[3][4]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Seek immediate

medical attention.[3]

Ingestion

Do NOT induce vomiting. If the person is
conscious, rinse their mouth with water and give
them 2-4 cupfuls of milk or water to drink. Seek

immediate medical attention.[3]

Fire-Fighting Measures

» Extinguishing Media: Use dry chemical, carbon dioxide, water spray, or alcohol-resistant

foam.

e Specific Hazards: Thermal decomposition can produce toxic and corrosive fumes, including

hydrogen fluoride, nitrogen oxides, and oxides of phosphorus.[5]

o Fire-Fighting Procedures: Wear a self-contained breathing apparatus (SCBA) and full

protective gear to prevent contact with skin and eyes.

Accidental Release Measures

o Personal Precautions: Evacuate unnecessary personnel. Wear appropriate personal

protective equipment (PPE). Avoid breathing dust.
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e Environmental Precautions: Prevent the material from entering drains or waterways.

e Containment and Cleanup: Carefully sweep up or vacuum the spilled material and place it in
a suitable, labeled container for disposal. Avoid generating dust.

Stability and Reactivity

o Chemical Stability: Stable under recommended storage conditions.

» Conditions to Avoid: Exposure to moisture, heat, and incompatible materials.
e Incompatible Materials: Strong oxidizing agents and strong acids.

e Hazardous Decomposition Products: Thermal decomposition can produce hydrogen fluoride,
nitrogen oxides, and oxides of phosphorus.[5]

Toxicological and Ecological Information

Detailed toxicological and ecological data for tripropylammonium hexafluorophosphate are
not readily available. It is recommended to handle this compound as potentially harmful to the
environment and to avoid its release into soil, water, or the atmosphere. The toxicological
properties have not been fully investigated.[3]

Experimental Protocols

While specific experimental protocols for determining the safety data of tripropylammonium
hexafluorophosphate were not found, standard methodologies for assessing the hazards of
chemical substances are outlined below.

Determination of Acute Oral Toxicity (e.g., OECD Guideline 423):
o Asingle dose of the substance is administered orally to a group of fasted animals.
e Animals are observed for a set period (typically 14 days) for signs of toxicity and mortality.

e The dose at which a certain percentage of the animals die (LD50) is determined to classify
the substance's acute oral toxicity.
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Determination of Skin Irritation (e.g., OECD Guideline 404):
» A small amount of the substance is applied to a shaved patch of skin on a test animal.

e The application site is observed for signs of irritation (redness, swelling, etc.) at specific
intervals.

o The severity of the irritation is scored to determine the substance's potential as a skin irritant.
Determination of Eye Irritation (e.g., OECD Guideline 405):
o A small amount of the substance is instilled into the eye of a test animal.

e The eye is observed for signs of irritation (redness, swelling, corneal opacity, etc.) at specific
intervals.

e The severity of the irritation is scored to determine the substance's potential as an eye
irritant.
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General Safe Handling Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Tripropylammonium Hexafluorophosphate: A Technical
Guide to Safe Handling and Hazard Management]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b12285649#safety-handling-and-msds-
for-tripropylammonium-hexafluorophosphate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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